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This technical guide provides a comprehensive overview of the crystal structure and unit cell
parameters of barium dichromate (BaCr20>) for researchers, scientists, and professionals in
drug development. This document summarizes the available crystallographic data, outlines the
experimental methodologies for crystal structure determination, and presents this information in
a clear, accessible format.

Introduction to Barium Dichromate Crystallography

Barium dichromate is an inorganic compound that can exist in multiple crystalline forms,
including two anhydrous polymorphs (a and 8) and a hydrated form. The arrangement of
barium (Baz*) and dichromate (Cr=0727) ions in the crystal lattice dictates its physical and
chemical properties. Understanding these crystal structures is fundamental for its application in
various scientific fields. The primary technique for elucidating these structures is X-ray
diffraction.

Crystal Structure and Unit Cell Parameters

The crystallographic data for the anhydrous and hydrated forms of barium dichromate are
summarized below. The data for the a and 3 forms are derived from published crystallographic
studies, while the information for the dihydrate form is based on preliminary findings indicating
its crystal system.
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Anhydrous Barium Dichromate (BaCr207)

Barium dichromate exists in two anhydrous polymorphic forms, a monoclinic a-phase and a
tetragonal 3-phase.
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Table 1: Unit Cell Parameters for Anhydrous Barium Dichromate Polymorphs.

The B-form of barium dichromate is isostructural with strontium dichromate (SrCr207) and
lead dichromate (PbCr207).

Barium Dichromate Dihydrate (BaCr207-2H20)

Barium dichromate can also crystallize from aqueous solutions as a dihydrate.[1] Literature
indicates that this hydrated form possesses a monoclinic crystal structure.[1] However, specific
unit cell parameters for barium dichromate dihydrate are not readily available in the surveyed

literature.
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Table 2: Crystallographic Data for Barium Dichromate Dihydrate.

Experimental Protocols

The determination of the crystal structure of barium dichromate relies on established
experimental techniques, primarily single-crystal X-ray diffraction. While a detailed
experimental protocol from a primary research article on barium dichromate was not
available, a general methodology can be outlined.

Crystal Synthesis and Preparation

The synthesis of barium dichromate crystals is a prerequisite for crystallographic analysis. A
common method involves the reaction of a soluble barium salt with a dichromate salt under
controlled conditions.

Caption: Workflow for the synthesis of barium dichromate crystals.

Single-Crystal X-ray Diffraction

The following outlines a general procedure for determining the crystal structure of a compound
like barium dichromate using single-crystal X-ray diffraction.

o Crystal Mounting: A suitable single crystal of barium dichromate is carefully selected and
mounted on a goniometer head.

o Data Collection: The mounted crystal is placed in an X-ray diffractometer. A monochromatic
X-ray beam is directed at the crystal, which is then rotated. The diffracted X-rays are
recorded by a detector. Key parameters for data collection include:

o X-ray Source: e.g., Mo Ka (A = 0.71073 A) or Cu Ka (A = 1.5418 A) radiation.

o Temperature: Data is often collected at low temperatures (e.g., 100 K or 293 K) to
minimize thermal vibrations.

o Detector: A CCD or CMOS detector is used to collect the diffraction pattern.

o Data Processing: The collected diffraction data is processed to determine the unit cell
parameters and the intensities of the reflections.
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 Structure Solution and Refinement: The crystal structure is solved using direct methods or
Patterson methods. The initial structural model is then refined using least-squares methods
to best fit the experimental data.

Caption: Generalized workflow for single-crystal X-ray diffraction.

Safety and Handling

Barium dichromate, like other hexavalent chromium compounds, is hazardous and should be
handled with appropriate safety precautions. It is an oxidizing agent and is toxic. Researchers
should consult the Safety Data Sheet (SDS) before handling this compound. Standard personal
protective equipment, including gloves, safety glasses, and a lab coat, should be worn. All
handling should be performed in a well-ventilated area or a fume hood.

Conclusion

This technical guide provides the available crystallographic data for the a and 3 polymorphs of
anhydrous barium dichromate. While the dihydrate is known to be monoclinic, its specific unit
cell parameters are yet to be fully reported in the literature. The experimental protocols outlined
provide a general framework for the synthesis and structural determination of these
compounds. Further research is needed to fully characterize the dihydrate form and to provide
more detailed experimental insights into the crystallography of barium dichromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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